molecular formula C11H10O3S2 B8285394 5-Benzylthiophene-2-sulfonic acid

5-Benzylthiophene-2-sulfonic acid

Cat. No.: B8285394
M. Wt: 254.3 g/mol
InChI Key: DMIQAMZFVXKIEO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Benzylthiophene-2-sulfonic acid is a useful research compound. Its molecular formula is C11H10O3S2 and its molecular weight is 254.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H10O3S2

Molecular Weight

254.3 g/mol

IUPAC Name

5-benzylthiophene-2-sulfonic acid

InChI

InChI=1S/C11H10O3S2/c12-16(13,14)11-7-6-10(15-11)8-9-4-2-1-3-5-9/h1-7H,8H2,(H,12,13,14)

InChI Key

DMIQAMZFVXKIEO-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CC2=CC=C(S2)S(=O)(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-benzylthiophene (0.875 g, 5 mmol) in chloroform (2 ml) at 0° C. was added chlorosulfonic acid dropwise and the reaction was stirred at 0° C. for 30 min. The reaction mixture was decomposed by pouring onto crushed ice (20 g). The mixture was extracted with ethyl acetate, dried over MgSO4 and filtered. The solvent was removed under reduced pressure to give 5-benzylthiophene-2-sulfonic acid.
Quantity
0.875 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice
Quantity
20 g
Type
reactant
Reaction Step Two

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